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Abstract
Tetramethylammonium acetate hydrate is a quaternary ammonium salt that has found utility

in various chemical and biochemical applications. This technical guide provides a

comprehensive overview of its discovery, history, physicochemical properties, and the

experimental protocols for its synthesis and characterization. While direct involvement in

specific signaling pathways is not prominently documented in the current scientific literature, its

role as a biochemical reagent and its material properties continue to be of interest to the

scientific community. This document summarizes key quantitative data in structured tables and

provides detailed methodologies for relevant experiments.

Introduction
Tetramethylammonium acetate, the salt formed from the tetramethylammonium cation and the

acetate anion, is a compound with applications ranging from organic synthesis to its use as a

biochemical reagent. Its hydrated form, most commonly the monohydrate, is of particular

interest due to its physical and chemical properties. This guide delves into the historical context

of its discovery, its synthesis, and its key characteristics.
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Discovery and History
The specific discovery of tetramethylammonium acetate hydrate is not well-documented in a

singular, seminal publication. Its history is intrinsically linked to the broader discovery and

characterization of quaternary ammonium salts in the mid-19th century.

The pioneering work of the German chemist August Wilhelm von Hofmann in the 1850s laid the

foundation for our understanding of quaternary ammonium compounds. In 1851, Hofmann

reported the reaction of tertiary amines with alkyl iodides to form what he termed "ammonium

bases," which were, in fact, quaternary ammonium salts. This process, now known as Hofmann

exhaustive methylation, was a pivotal discovery in organic chemistry.

Following Hofmann's work, the synthesis of various quaternary ammonium salts with different

anions became a logical extension of his findings. The preparation of tetramethylammonium

acetate would have been a straightforward acid-base reaction, neutralizing

tetramethylammonium hydroxide with acetic acid. While the exact first synthesis of the acetate

salt is not clearly recorded, it is a direct descendant of Hofmann's foundational research.

The hydrated form, specifically the monohydrate, would have been identified through

subsequent characterization studies, likely involving elemental analysis and observation of its

hygroscopic nature.
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Mid-19th Century Foundational Work
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Reactants

Reaction

Work-up and Purification

Product

Tetramethylammonium Hydroxide
(in Methanol)

Mix and Stir

Glacial Acetic Acid
(in Methanol)

Heat (e.g., 40°C)

Filtration

Rotary Evaporation

Wash with Diethyl Ether

Dry under Vacuum

Tetramethylammonium Acetate
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To cite this document: BenchChem. [An In-depth Technical Guide to Tetramethylammonium
Acetate Hydrate: Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2566039#discovery-and-history-of-
tetramethylammonium-acetate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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